3-Benzoyl-7-benzylidene-1-(4-methylphenyl)-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one
3-Benzoyl-7-benzylidene-1-(4-methylphenyl)-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0800143
InChI:
InChI=1S/C31H23N3O2S2/c1-22-17-19-26(20-18-22)34-31(38-29(32-34)28(35)24-13-7-3-8-14-24)33(25-15-9-4-10-16-25)30(36)27(37-31)21-23-11-5-2-6-12-23/h2-21H,1H3/b27-21-
SMILES:
CC1=CC=C(C=C1)N2C3(N(C(=O)C(=CC4=CC=CC=C4)S3)C5=CC=CC=C5)SC(=N2)C(=O)C6=CC=CC=C6
Molecular Formula:
C31H23N3O2S2
Molecular Weight:
533.7 g/mol
3-Benzoyl-7-benzylidene-1-(4-methylphenyl)-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one
CAS No.:
Cat. No.: VC0800143
Molecular Formula: C31H23N3O2S2
Molecular Weight: 533.7 g/mol
* For research use only. Not for human or veterinary use.
![3-Benzoyl-7-benzylidene-1-(4-methylphenyl)-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C31H23N3O2S2 |
|---|---|
| Molecular Weight | 533.7 g/mol |
| IUPAC Name | (7Z)-2-benzoyl-7-benzylidene-4-(4-methylphenyl)-9-phenyl-1,6-dithia-3,4,9-triazaspiro[4.4]non-2-en-8-one |
| Standard InChI | InChI=1S/C31H23N3O2S2/c1-22-17-19-26(20-18-22)34-31(38-29(32-34)28(35)24-13-7-3-8-14-24)33(25-15-9-4-10-16-25)30(36)27(37-31)21-23-11-5-2-6-12-23/h2-21H,1H3/b27-21- |
| Standard InChI Key | CMARFFHKHSJSHH-MEFGMAGPSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)N2C3(N(C(=O)/C(=C/C4=CC=CC=C4)/S3)C5=CC=CC=C5)SC(=N2)C(=O)C6=CC=CC=C6 |
| SMILES | CC1=CC=C(C=C1)N2C3(N(C(=O)C(=CC4=CC=CC=C4)S3)C5=CC=CC=C5)SC(=N2)C(=O)C6=CC=CC=C6 |
| Canonical SMILES | CC1=CC=C(C=C1)N2C3(N(C(=O)C(=CC4=CC=CC=C4)S3)C5=CC=CC=C5)SC(=N2)C(=O)C6=CC=CC=C6 |
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